1-(Benzothiazol-6-ylamino)-butan-2-one

• Molecular Formula: C11H12N2OS
• Molecular Weight: 220.29 g/mol
• IUPAC Name: 1-(1,3-benzothiazol-6-ylamino)butan-2-one
• InChI: InChI=1S/C11H12N2OS/c1-2-9(14)6-12-8-3-4-10-11(5-8)15-7-13-10/h3-5,7,12H,2,6H2,1H3
• InChI Key: BWQVVYQKLPEOPS-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)CNC1=CC2=C(C=C1)N=CS2

Description

1-(Benzothiazol-6-ylamino)-butan-2-one is a useful research compound. Its molecular formula is C11H12N2OS and its molecular weight is 220.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium acetate (300 mg, 3.66 mmol) and 1-bromo-butan-2-one (0.373 mL, 3.66 mmol) were added to a stirred solution of benzothiazol-6-ylamine (500 mg, 3.328 mmol) in methanol (10 mL) under nitrogen atmosphere. The resulting reaction mass was stirred at room temperature for 24 hours. The reaction was monitored by TLC (20% ethyl acetate in hexane). The reaction mixture was filtered and the solid collected was dried under reduced pressure to afford 250 mg of the product (32% yield).